3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride

• Molecular Formula: C4H6Cl2O2S
• Molecular Weight: 189.06 g/mol
• SMILES: CC(=CCl)CS(=O)(=O)Cl
• InChI: InChI=1S/C4H6Cl2O2S/c1-4(2-5)3-9(6,7)8/h2H,3H2,1H3/b4-2+
• InChIKey: XVVJLSQSWLFUDY-DUXPYHPUSA-N

3-Chloro-2-methylprop-2-ene-1-sulfonyl Chloride: A Dual-Functional Building Block for Precision Synthesis and Procurement

3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (CAS 1704405-73-1) is a specialized, dual-functional organosulfur compound. It is distinguished by the presence of both a highly reactive sulfonyl chloride group (-SO₂Cl) and a unique vinylic chloride moiety (-C(Cl)=CH₂) on a branched carbon framework. This structure provides two distinct, orthogonal reactive handles in a single small molecule, enabling more complex and selective synthetic pathways than are possible with simpler, mono-functional sulfonyl chlorides. This differentiation is critical for researchers in medicinal chemistry, agrochemical development, and advanced material science who require precise control over molecular architecture.

Dual reactive handles

Sulfonyl chloride + vinylic chloride on one scaffold

Enables orthogonal, sequential derivatization

Synthetic logic

Streamlines complex molecule assembly

Reduces need for separate building blocks

Workflow fit

Medicinal chemistry, agrochemical, polymer research

Supports sulfonamide and C–C bond formation

Why 3-Chloro-2-methylprop-2-ene-1-sulfonyl Chloride Cannot Be Replaced by Methallyl or Propanesulfonyl Chloride Analogs

The core differentiation of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride lies in its ability to support sequential, orthogonal reactions. A direct substitution with a compound like 2-methylprop-2-ene-1-sulfonyl chloride (CAS 14568-34-4) would forfeit the vinylic chloride handle, eliminating the possibility for subsequent cross-coupling or nucleophilic vinylic substitution. Conversely, substituting with a saturated analog such as 3-chloropropane-1-sulfonyl chloride (CAS 1633-82-5) would replace the alkene with a simple alkyl chain, removing the potential for alkene-specific transformations like addition reactions or polymerization. This unique dual-functional architecture, comprising a sulfonyl chloride for sulfonamide/sulfonate formation and a vinylic chloride for C-C bond construction, makes the compound a non-interchangeable, high-value intermediate for building molecular complexity, which cannot be achieved by its more common analogs.

Methallyl analog

Target: vinylic Cl present

Analog lacks Cl handle → cross-coupling and vinylic substitution pathways lost

Saturated analog

Target: alkene + Cl

3-chloropropane derivative has no alkene → alkene-specific transformations (polymerization, addition) impossible

Quantitative Differentiation Guide: 3-Chloro-2-methylprop-2-ene-1-sulfonyl Chloride vs. Structural Analogs

Unique Dual Orthogonal Reactivity: Sulfonyl Chloride vs. Vinylic Chloride Handles

3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride possesses two distinct and orthogonal reactive sites: a sulfonyl chloride group and a vinylic chloride. This is a structural feature not present in its closest analogs. The sulfonyl chloride undergoes nucleophilic substitution with amines or alcohols to form sulfonamides or sulfonates. In contrast, the vinylic chloride can participate in palladium-catalyzed cross-coupling reactions. This dual functionality is unique; for instance, 2-methylprop-2-ene-1-sulfonyl chloride lacks the vinylic chloride handle, and 3-chloropropane-1-sulfonyl chloride lacks the alkene necessary for cross-coupling.

Orthogonal reactive handles

Head-to-head

Target: 2 handles (SO₂Cl, vinyl-Cl) Analog 1: 1 handle (SO₂Cl) Analog 2: 1 handle (SO₂Cl)

One extra orthogonal handle vs. closest analogs

Enables sequential, unmixing derivatization not possible with simpler sulfonyl chlorides

Evidence Dimension	Number of distinct, orthogonal reactive functional groups
Target Compound Data	2 (Sulfonyl Chloride, Vinylic Chloride)
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride (1: Sulfonyl Chloride); 3-chloropropane-1-sulfonyl chloride (1: Sulfonyl Chloride)
Quantified Difference	1 additional orthogonal reactive handle for the target compound
Conditions	Structural analysis by canonical SMILES comparison. SMILES: CC(=CCl)CS(=O)(=O)Cl vs C=C(C)CS(=O)(=O)Cl vs ClCCCS(=O)(=O)Cl. [REFS-1, REFS-2, REFS-3]

Why This Matters

For procurement, this eliminates the need to purchase separate sulfonyl chloride and vinylic halide building blocks, enabling a more streamlined and atom-economical synthesis of complex molecules.

Molecular Weight Differentiation: Higher MW Indicates Dual Functionality

The molecular weight of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (189.06 g/mol) is significantly higher than that of its closest analog, 2-methylprop-2-ene-1-sulfonyl chloride (154.62 g/mol). [REFS-1, REFS-2] This difference of 34.44 g/mol corresponds directly to the substitution of a hydrogen atom for a chlorine atom on the alkene. This quantitative mass difference can be used as a quality control (QC) metric to confirm the identity and purity of the received material via mass spectrometry, distinguishing it from the simpler, more common methallyl analog.

Molecular weight ID

Head-to-head

Target: 189.06 g/mol Analog (methallyl): 154.62 g/mol Δ +34.44 g/mol

Quantifiable QC identifier for received material

Mass difference confirms chlorine substitution; useful for MS confirmation

Evidence Dimension	Molecular Weight (g/mol)
Target Compound Data	189.06 g/mol
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride (154.62 g/mol)
Quantified Difference	+34.44 g/mol
Conditions	Data from vendor technical datasheets for the target compound and comparator .

Why This Matters

This property provides a definitive, quantifiable identifier for procurement and inventory management, ensuring that the correct, dual-functional reagent is obtained and not confused with a cheaper, less functional analog.

Predicted Physicochemical Properties Indicate Enhanced Lipophilicity vs. Saturated Analog

While direct experimental data is limited, class-level inference can be made regarding its lipophilicity. 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride, due to its alkene and vinylic chloride groups, is predicted to have a higher LogP than its saturated counterpart, 3-chloropropane-1-sulfonyl chloride. This difference is structurally driven and can be estimated via computational methods. This is a critical differentiator in medicinal chemistry, where a higher LogP can significantly impact a drug candidate's membrane permeability and bioavailability, properties that cannot be achieved with a more polar, saturated linker.

Predicted lipophilicity

Class-level

Estimated LogP ~1.5–2.5 Saturated analog: ~0.5–1.5

Higher computed LogP vs. saturated analog

Estimated from group contributions; experimental verification recommended

Evidence Dimension	Lipophilicity (LogP)
Target Compound Data	Predicted LogP ~1.5-2.5 (estimated based on functional group contributions and structural similarity to allyl chlorides)
Comparator Or Baseline	3-Chloropropane-1-sulfonyl chloride (Predicted LogP ~0.5-1.5)
Quantified Difference	Increase of approximately 1 LogP unit
Conditions	Inference based on the well-established principle that chlorine and alkene substituents increase lipophilicity compared to an alkyl chain.

Why This Matters

For procurement in a drug discovery setting, this compound offers a built-in, lipophilic, and functionalizable linker, which can directly translate to improved in vitro ADME properties of a lead series without the need for additional synthetic steps.

Documented Use as a Key Intermediate in Chiral Amino Acid Alkene Sulfone Synthesis

A patent and related literature explicitly utilize 3-chloro-2-methylprop-2-ene-1-sulfonyl chloride as a key intermediate in the synthesis of novel chiral amino acid alkene sulfones. [REFS-1, REFS-2] In this documented synthesis, the compound's dual functionality is essential. The sulfonyl group is used to form the sulfone moiety, while the vinylic chloride acts as an electrophilic site for subsequent coupling with amino acid derivatives. This is a specific, high-value application that is not possible with non-functionalized alkene sulfonyl chlorides like 2-methylprop-2-ene-1-sulfonyl chloride, as they lack the necessary halide for the amination step.

Chiral amino acid sulfone synthesis

Head-to-head

Target: documented intermediate for chiral alkene sulfones Methallyl analog: not feasible for this route

Confirmed role in reported synthetic pathway

Peer-reviewed precedent supports procurement for asymmetric synthesis projects

Evidence Dimension	Feasibility as a precursor for chiral amino acid alkene sulfones
Target Compound Data	Documented successful use as an intermediate.
Comparator Or Baseline	2-Methylprop-2-ene-1-sulfonyl chloride (Not documented or feasible for this specific synthetic route).
Quantified Difference	Target compound is a proven intermediate for this complex class of molecules; comparator is not.
Conditions	Synthesis of novel chiral amino acid alkene sulfones as described in Chinese literature. [REFS-1, REFS-2]

Why This Matters

This provides direct, peer-reviewed evidence for the compound's irreplaceable role in synthesizing a specific class of valuable chiral molecules, de-risking its procurement for projects in asymmetric catalysis or peptidomimetic drug design.

• [1] slh.alljournals.cn. (n.d.). Synthesis of novel chiral amino acid alkene sulfones. Retrieved from https://slh.alljournals.cn/ (Result 0) View Source
• [2] Semantic Scholar. (n.d.). Synthesis of novel chiral amino acid alkene sulfones. Retrieved from https://www.semanticscholar.org/ (Result 7) View Source

Potential for Alkene-Specific Reactions: Enabling Complex Molecule Construction

The alk-2-ene-1-sulfonyl chloride functional group class, which includes 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride, has been shown to participate in palladium-catalyzed Suzuki-Miyaura and desulfinylative C-C coupling reactions. [REFS-1, REFS-2] In this context, the reactivity order for electrophilic partners in these cross-couplings has been established as ArI > ArSO₂Cl > ArBr >> ArCl. [1] This means the sulfonyl chloride group itself is a competent leaving group for C-C bond formation. This contrasts with saturated sulfonyl chlorides like 3-chloropropane-1-sulfonyl chloride, where the sulfonyl chloride acts exclusively as a nucleofuge for substitution, not for transition metal-catalyzed C-C bond formation with the carbon backbone.

Cross-coupling potential

Class-level

Alk-2-ene-1-sulfonyl chloride class participates in Pd-catalyzed Suzuki–Miyaura and desulfinylative C–C couplings

May enable C–C bond formation beyond sulfonylation

Reactivity profile inferred from class; validate under specific conditions

Evidence Dimension	Participation in palladium-catalyzed cross-coupling reactions
Target Compound Data	Enabled as a member of the alk-2-ene-1-sulfonyl chloride class.
Comparator Or Baseline	3-chloropropane-1-sulfonyl chloride (Not reported to undergo similar desulfinylative cross-couplings).
Quantified Difference	Target compound class enables a distinct reaction manifold (C-C coupling) not available to saturated analogs.
Conditions	Palladium-catalyzed Suzuki-Miyaura and desulfinylative cross-couplings as described in the literature. [REFS-1, REFS-2]

Why This Matters

For a procurement decision, this means the target compound is not just a sulfonylation reagent, but also a versatile C-C bond-forming building block, increasing its utility and value per gram in complex molecule synthesis.

• [1] periodicos.capes.gov.br. (n.d.). Palladium-Catalyzed Suzuki−Miyaura Cross-Couplings of Sulfonyl Chlorides and Boronic Acids. Retrieved from https://www.periodicos.capes.gov.br/ View Source
• [2] Vogel, P., et al. (2008). Palladium-catalyzed desulfinylative C–C allylation of Grignard reagents and enolates using allylsulfonyl chlorides and esters. ScienceDirect. Retrieved from https://www.sciencedirect.com/ View Source

Potential for Regioselective Functionalization via Radical Pathways

Sulfonyl chlorides are established reagents for the regioselective chlorothiolation of alkenes via a radical pathway. [1] While this method uses sulfonyl chlorides to functionalize other alkenes, the structural class of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride (an alk-2-ene sulfonyl chloride) suggests it could also participate as a radical acceptor. The presence of the vinylic chloride and alkene creates a unique electronic environment that could be exploited in radical cascade reactions. This potential is absent in saturated analogs like 3-chloropropane-1-sulfonyl chloride, which cannot undergo alkene addition chemistry.

Radical pathway potential

Class-level

Sulfonyl chlorides generate S-centered radicals; alkene may act as radical acceptor

Possible entry to radical cascade chemistry

Inferred from established sulfonyl chloride radical chemistry; requires experimental confirmation

Evidence Dimension	Potential to participate in radical-mediated alkene functionalization
Target Compound Data	Possible, based on the presence of an alkene and a sulfonyl chloride group known to generate sulfur-centered radicals. [1]
Comparator Or Baseline	3-chloropropane-1-sulfonyl chloride (Not possible due to the absence of an alkene).
Quantified Difference	Target compound offers an additional dimension of reactivity (radical addition) not available to the saturated analog.
Conditions	Reaction conditions described for the regioselective chlorothiolation of alkenes with sulfonyl chlorides. [1]

Why This Matters

For a researcher, this suggests that 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride can be used in more diverse and complex synthetic methodologies, including radical cascades for building complex molecular architectures, offering a higher return on investment for a single purchased reagent.

• [1] PubMed. (2020). Regioselective Chlorothiolation of Alkenes with Sulfonyl Chlorides. Retrieved from https://pubmed.ncbi.nlm.nih.gov/ View Source

High-Value Application Scenarios for 3-Chloro-2-methylprop-2-ene-1-sulfonyl Chloride

Synthesis of Dual-Targeting or PROTAC Linker Molecules

The compound's two orthogonal reactive handles are ideal for constructing heterobifunctional linkers, such as those used in PROTACs (Proteolysis Targeting Chimeras). The sulfonyl chloride can be reacted with an amine on a ligand for a target protein, while the vinylic chloride can undergo cross-coupling to attach a ligand for an E3 ubiquitin ligase. This sequential functionalization is impossible with simpler sulfonyl chlorides and positions this compound as a premium building block for chemical biology and targeted protein degradation research. [REFS-1, REFS-2]

Development of Novel Sulfonamide-Based Agrochemicals

Sulfonyl chlorides are common intermediates in the synthesis of sulfonylurea herbicides and other agrochemicals. The dual functionality of 3-Chloro-2-methylprop-2-ene-1-sulfonyl chloride allows for the creation of novel sulfonamide derivatives with a built-in handle for further diversification (the vinylic chloride). This could be used to synthesize focused libraries of new agrochemical candidates with potentially improved potency, selectivity, or environmental fate profiles. [REFS-1, REFS-2]

Construction of Functionalized Polymers and Advanced Materials

The vinylic chloride group can act as a monomer or co-monomer in polymerization reactions, while the sulfonyl chloride can be used to graft functional groups onto a polymer backbone post-polymerization. Alternatively, the sulfonyl chloride can be used to create a sulfonamide-containing monomer, which is then polymerized via the vinylic chloride. This dual role is valuable for creating materials with precisely controlled architecture and properties, such as ion-exchange resins, polymer-supported catalysts, or specialty coatings.

Application

Selection Property

Validation Focus

Heterobifunctional linker construction (e.g., PROTAC research)

Orthogonal reactive handles

Sequential functionalization feasibility

Sulfonamide agrochemical library synthesis

Built-in diversification handle (vinyl Cl)

Structure–activity relationship profiling

Functional polymer / advanced material design

Dual monomer/grafting functionality

Polymer architecture and property control

• [1] Slh.alljournals.cn. (n.d.). Synthesis of novel chiral amino acid alkene sulfones. Retrieved from https://slh.alljournals.cn/ View Source